Cas no 522-17-8 (Deguelin)

Deguelin is a naturally occurring rotenone compound that inhibits several pathways (such as PI3K Akt, ikk-nf- κ B and MAPK mTOR survivin, etc.) act as chemopreventive agents The binding of deguelin to Hsp90 leads to a number of oncogenic proteins (including mek1/2, Akt, HIF1 α, COX-2 and NF- κ B) The expression of IL-6 was decreased

Deguelin structure

Product Name:Deguelin

CAS No:522-17-8

Molecular Formula:C₂₃H₂₂O₆

Molecular Weight:394.4172

MDL:MFCD01740600

CID:369705

PubChem ID:329798641

Deguelin Properties

Names and Identifiers

- Deguelin
- (7as-cis)-oxy-
- 3h-bis(1)benzopyrano(3,4-b:6’,5’-e)pyran-7(7ah)-one,13,13a-dihydro-9,10-dimeth
- (-)-DEGUELIN
- (7AS,13AS)-13,13A-DIHYDRO-9,10-DIMETHOXY-3,3-DIMETHYL-3H-BIS[1]BENZOPYRANO[3,4-B:6',5'-E]PYRAN-7(7AH)-ONE
- (7aS,13aS)-13,13a-Dihydro-9,10-dimethoxy-3,3-dimethyl-(3H)-bis[1]benzopyrano[3.4-b.6'.5'-e]pyran-7(7aH)-one
- 12a-DEOXYTEPHROSIN
- (7aS)-3,3-Dimethyl-9,10-dimethoxy-7,7aα,13,13aα-tetrahydro-3H-bis[1]benzopyrano[3,4-b:6',5'-e]pyran-7-one
- (−)-Deguelin
- 3H-[1]Benzopyrano[3,4-b]pyrano[2,3-h][1]benzopyran-7(7aH)-one,13,13a-dihydro-9,10-dimethoxy-3,...
- 3H-[1]Benzopyrano[3,4-b]pyrano[2,3-h][1]benzopyran-7(7aH)-one,13,13a-dihydro-9,10-dimethoxy-3,3-dimethyl-, (7aS,13aS)-
- (-)-cis-Deguelin
- Tocris-1770
- (7aS,13aS)-13,13a-Dihydro-9,10-dimethoxy-3,3-dimethyl-3H-bis[1]benzopyrano[3,4-b:6′,5′-e]pyran-7(7aH)-one
- DEGUELIN(-)
- K5Z93K66IE
- (-)-Deguelin, Mundulea sericea
- ORDAZKGHSNRHTD-UXHICEINSA-N
- Deguelin/
- Spectrum_001044
- 3H-Bis(1)benzopyrano
- Spectrum2_000298
- Spectrum3_001122
- Spectrum5_001852
- Spectrum4_001965
- 3H-Bis(1)
- KBioSS_001524
- SPECTRUM201138
- KBioGR_002
- CHEMBL393417
- 522-17-8
- DTXSID10200231
- AKOS024456769
- HY-13425
- EX-A4158
- NCGC00025288-01
- MFCD01740600
- CCG-39856
- 13,13aS-Dihydro-9,10-dimethoxy-3,3-dimethyl-3H-[1]benzopyrano[3,4-b]pyrano[2,3-h][1]benzopyran-7(7aS)-one
- AC-35505
- Q5251862
- BRD-K61401890-001-03-8
- SR-01000597503-4
- SR-01000597503-1
- SPBio_000236
- CCRIS 8104
- CHEBI:4357
- BDBM50505204
- (7AS,13AS)-13,13A-DIHYDRO-9,10-DIMETHOXY-3,3-DIMETHYL-3H-(1)BENZOPYRANO(3,4-B)PYRANO(2,3-H)(1)BENZOPYRAN-7(7AH)-ONE
- SR-01000597503
- CS-1802
- (-)-Deguelin, >98% (HPLC), powder
- BRD-K61401890-001-02-0
- LMPK12060019
- Legumelin
- (7aS,13aS)-9,10-Dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-pyrano[2,3-c:6,5-f']dichromen-7(7aH)-one
- (7aS,13aS)-9,10-dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-pyrano[2,3-c:6,5-f']dichromen-7(7aH)-one.
- BSPBio_002583
- KBio2_004092
- AS-56004
- MLS006010295
- SR-01000597503-3
- BRD-K61401890-001-04-6
- DEGUELIN [MI]
- 3H-[1]Benzopyrano[3,4-b]pyrano[2,3-h][1]benzopyran-7(7aH)-one, 13,13a-dihydro-9,10-dimethoxy-3,3-dimethyl-, (7aS,13aS)-
- KBio2_006660
- NCGC00025288-02
- 3H-Bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one, 13,13a-dihydro-9,10-dimethoxy-3,3-dimethyl-, (7aS,13aS)-
- (7aS,13aS)-9,10-Dimethoxy-3,3-dimethyl-13,13a-dihydro-3H,7aH-pyrano[2,3-c;6,5-f']dichromen-7-one
- HMS3268E12
- BCP9000596
- D5646
- UNII-K5Z93K66IE
- KBioGR_002434
- SMR004701363
- (-)-Deguelin;(-)-cis-Deguelin
- SCHEMBL73183
- KBio2_001524
- KBio3_002083
- 3H-Bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one, 13,13a-dihydro-9,10-dimethoxy-3,3-dimethyl-, (7aS-cis)-
- HMS1923A05
- s8132
- SDCCGMLS-0066380.P001
- NCGC00025288-03
- (1S,14S)-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one
- ConMedNP.1739
- Deguelin (6CI)
- +Expand
- MDL： MFCD01740600
- InChIKey： ORDAZKGHSNRHTD-UXHICEINSA-N
- Inchi： 1S/C23H22O6/c1-23(2)8-7-12-15(29-23)6-5-13-21(24)20-14-9-17(25-3)18(26-4)10-16(14)27-11-19(20)28-22(12)13/h5-10,19-20H,11H2,1-4H3/t19-,20+/m1/s1
- SMILES： O1C2C3C([H])=C([H])C(C([H])([H])[H])(C([H])([H])[H])OC=3C([H])=C([H])C=2C([C@@]2([H])C3=C([H])C(=C(C([H])=C3OC([H])([H])[C@@]12[H])OC([H])([H])[H])OC([H])([H])[H])=O

Computed Properties

Exact Mass: 394.141638g/mol
Surface Charge: 0
XLogP3: 3.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 394.141638g/mol
Monoisotopic Mass: 394.141638g/mol
Topological Polar Surface Area: 63.2Å²
Heavy Atom Count: 29
Complexity: 674
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 394.4

Experimental Properties

LogP: 4.00790
PSA: 63.22000
Boiling Point: 560.1℃/760mmHg
Melting Point: 85-87 °C (lit.)
Solubility: DMSO: >10 mg/mL
Color/Form: Powder
Solubility: dissolve in water
Specific Rotation: D27 -97.2° (c = 0.2 in benzene)
Optical Activity: [α]/D -70 to -80°, c = 0.2 in methanol

Deguelin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D8G0-5mg	DEGUELIN	522-17-8	99%	5mg	$95.00	2024-04-30
A2B Chem LLC	AG16672-5mg	Deguelin	522-17-8	≥98%	5mg	$50.00	2024-04-19
abcr	AB494020-10 mg	Deguelin; .	522-17-8		10mg	€242.00	2023-06-15
Ambeed	A139886-5mg	(7aS,13aS)-9,10-Dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-pyrano[2,3-c:6,5-f']dichromen-7(7aH)-one	522-17-8	98%	5mg	$41.0	2024-07-18
Axon Medchem	1239-5 mg	Deguelin	522-17-8	98%	5mg	€95.00	2023-07-10
ChemScence	CS-1802-5mg	Deguelin	522-17-8	99.29%	5mg	$54.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP3110-10mg	Deguelin	522-17-8	98%	10mg	$130	2022-04-26
DC Chemicals	DC9337-100 mg	Deguelin	522-17-8	>98%	100mg	$450.0	2022-02-28
eNovation Chemicals LLC	K13862-10mg	DEGUELIN	522-17-8	98%	10mg	$680	2022-09-04
MedChemExpress	HY-13425-10mM*1mLinDMSO	Deguelin	522-17-8	99.29%	10mM*1mLinDMSO	￥542	2023-07-26

Deguelin Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

Audited Supplier

(CAS:522-17-8)

MR./MRS.:ZHANG SHUO

Phone:13122891558

Email:hepeng20160718@foxmail.com

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

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(CAS:522-17-8)

MR./MRS.:HUA SONG TAO

Phone:18228097334

Email:2885374103@qq.com

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

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(CAS:522-17-8)

MR./MRS.:WANG JING LI

Phone:13207195831

Email:wjyxxjl@foxmail.com

Hubei Guangao Biotechnology Co.,Ltd.

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(CAS:522-17-8)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:522-17-8)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:522-17-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Deguelin Related Literature

1. Biosynthetic origin of the 2,2-dimethylchromen ring: formation of deguelin by a cyclase enzyme from Tephrosia vogellii

Leslie Crombie,John Rossiter,Donald A. Whiting J. Chem. Soc. Chem. Commun. 1986 352
2. Simultaneous quantitative monitoring of drug-induced caspase cascade pathways in carcinoma cells

Pravin K. Naoghare,Hyeon A. Ki,Seung-Mann Paek,Yu Kyung Tak,Young-Ger Suh,Sang Geon Kim,Kyeong-Hee Lee,Joon Myong Song Integr. Biol. 2010 2 46
3. Synthesis of trans-B/C-rotenoids: X-ray and NMR data for cis- and trans-forms of isorotenone

Michael J. Begley,Leslie Crombie,Hamid Bin A. Hadi,Jonathan L. Josephs J. Chem. Soc. Perkin Trans. 1 1993 2605
4. Mechanism and stereochemistry of the enzymic conversion of prenyl to chromen structures, as effected by deguelin cyclase

Prabha Bhandari,Nicholas Van Bruggen,Leslie Crombie,Donald A. Whiting J. Chem. Soc. Chem. Commun. 1989 982
5. Total synthesis of (?)-deguelin via an iterative pyran-ring formation strategy

Seungbeom Lee,Hongchan An,Dong-Jo Chang,Jaebong Jang,Kyeojin Kim,Jaehoon Sim,Jeeyeon Lee,Young-Ger Suh Chem. Commun. 2015 51 9026
6. Mechanism and stereochemistry of the enzyme-catalysed formation of a 2,2-dimethylchromene ring from a prenylated phenol: conversion of rot-2′-enonic acid into deguelin by deguelin cyclase

Prabha Bhandari,Leslie Crombie,Mark F. Harper,John T. Rossiter,Mark Sanders,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1992 1685
7. Stereocontrolled semi-syntheses of deguelin and tephrosin

David A. Russell,Julien J. Freudenreich,Joe J. Ciardiello,Hannah F. Sore,David R. Spring Org. Biomol. Chem. 2017 15 1593
8. Mechanism and stereochemistry of the enzyme-catalysed formation of a 2,2-dimethylchromene ring from a prenylated phenol: conversion of rot-2′-enonic acid into deguelin by deguelin cyclase

Prabha Bhandari,Leslie Crombie,Mark F. Harper,John T. Rossiter,Mark Sanders,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1992 1685
9. High-content screening of drug-induced cardiotoxicity using quantitative single cell imaging cytometry on microfluidic device

Min Jung Kim,Su Chul Lee,Sukdeb Pal,Eunyoung Han,Joon Myong Song Lab Chip 2011 11 104
10. Delivering instilled hydrophobic drug to the bladder by a cationic nanoparticle and thermo-sensitive hydrogel composite system

Ke Men,Wei Liu,Lin Li,XingMei Duan,Pan Wang,MaLing Gou,XiaWei Wei,Xiang Gao,BiLan Wang,Yanan Du,MeiJuan Huang,LiJuan Chen,ZhiYong Qian,YuQuan Wei Nanoscale 2012 4 6425

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